Cas no 1894326-91-0 (methyl 3-amino-2-(5-bromothiophen-2-yl)propanoate)

• Product Name: methyl 3-amino-2-(5-bromothiophen-2-yl)propanoate
• CAS No: 1894326-91-0
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 6388564
• PubChem ID: 117240835
• Update Time: 2025-05-22

methyl 3-amino-2-(5-bromothiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(5-bromothiophen-2-yl)propanoate
• 1894326-91-0
• EN300-1937335

• Inchi： 1S/C8H10BrNO2S/c1-12-8(11)5(4-10)6-2-3-7(9)13-6/h2-3,5H,4,10H2,1H3
• InChI Key： IMEAFZZTJCBLCB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)OC)CN)S1

Computed Properties

• Exact Mass: 262.96156g/mol
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 3-amino-2-(5-bromothiophen-2-yl)propanoate

Chemical Overview of CAS No. 1894326-91-0: Methyl 3-Amino-2-(5-Bromothiophen-2-Yl)Propanoate

Methyl 3-amino-2-(5-bromothiophen-2-yl)propanoate, identified by the CAS registry number 1894326-91-0, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of organic compounds known as amino acid esters, with a unique structure that incorporates a thiophene ring substituted with a bromine atom and an amino group. The compound's structure is characterized by a propanoate backbone, where the carboxylic acid group is esterified with methanol, and the amino group is attached at the third carbon position.

The synthesis of methyl 3-amino-2-(5-bromothiophen-2-yl)propanoate typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and esterification processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound, making it more accessible for various applications. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, which have provided detailed insights into its molecular conformation and electronic properties.

One of the most promising applications of methyl 3-amino-2-(5-bromothiophen-2-yl)propanoate lies in its potential as a building block in drug discovery. The presence of the thiophene ring, a well-known heterocyclic structure with diverse biological activities, makes this compound an attractive candidate for designing bioactive molecules. Recent studies have explored its role as a precursor in the synthesis of novel anti-cancer agents, where its ability to modulate specific cellular pathways has shown promising results.

In addition to its role in pharmaceutical research, methyl 3-amino-2-(5-bromothiophen-2-yl)propanoate has also found applications in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various surface modification techniques, which could pave the way for its integration into advanced electronic devices.

The environmental impact and safety profile of methyl 3-amino-2-(5-bromothiophen-2-yl)propanoate are critical considerations for its industrial applications. Recent toxicity studies have focused on understanding its potential effects on aquatic life and soil microorganisms. These studies have highlighted the importance of proper handling and disposal procedures to minimize environmental risks associated with this compound.

In conclusion, methyl 3-amino-2-(5-bromothiophen-2-yl)propanoate (CAS No. 1894326-91-) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activities continue to drive innovative research efforts, positioning it as a key player in future advancements in drug discovery and materials science.